Cas no 52917-67-6 (N-phenyltricyclo[3.3.1.1~3,7~]decan-2-amine)

N-phenyltricyclo[3.3.1.1~3,7~]decan-2-amine structure
52917-67-6 structure
N-phenyltricyclo[3.3.1.1~3,7~]decan-2-amine
52917-67-6
C16H21N
227.34464
1579679
40580

N-phenyltricyclo[3.3.1.1~3,7~]decan-2-amine Properties

Names and Identifiers

    • N-phenyltricyclo[3.3.1.1~3,7~]decan-2-amine
    • N-phenyladamantan-2-amine
    • STK084354
    • SCHEMBL5672302
    • 52917-67-6
    • Benzeneamine, 4-tricyclo(3.3.1(sup 3,7))dec-1-yl-
    • 4-Tricyclo(3.3.1(sup 3,7))dec-1-ylbenzeneamine
    • ANILINE, N-(2-ADAMANTYL)-
    • (1r,3r,5R,7R)-N-phenyltricyclo[3.3.1.1~3,7~]decan-2-amine
    • AKOS004120300
    • AKOS005393197
    • (1R,3R,5R,7R)-N-PHENYLADAMANTAN-2-AMINE
    • DTXSID40200966
    • N-(2-Adamantyl)aniline
    • +Expand
    • ZEFPCBGROANPME-UHFFFAOYSA-N
    • InChI=1S/C16H21N/c1-2-4-15(5-3-1)17-16-13-7-11-6-12(9-13)10-14(16)8-11/h1-5,11-14,16-17H,6-10H2
    • C1C2CC3CC1CC(C2)C3NC4=CC=CC=C4

Computed Properties

  • 227.16753
  • 1
  • 1
  • 2
  • 227.167399674g/mol
  • 17
  • 251
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 4.3
  • 12Ų

Experimental Properties

  • 12.03

N-phenyltricyclo[3.3.1.1~3,7~]decan-2-amine Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: Bis(dibenzylideneacetone)palladium ,  2′-(Dicyclohexylphosphino)-N,N-dimethyl[1,1′-biphenyl]-2-amine Solvents: 1,4-Dioxane ;  7 h, reflux
Reference
Palladium-catalyzed amination of isomeric dihalobenzenes with 1- and 2-aminoadamantanes
Averin, A. D.; et al, Russian Journal of Organic Chemistry, 2010, 46(1), 64-72

N-phenyltricyclo[3.3.1.1~3,7~]decan-2-amine Raw materials

N-phenyltricyclo[3.3.1.1~3,7~]decan-2-amine Preparation Products

N-phenyltricyclo[3.3.1.1~3,7~]decan-2-amine Related Literature

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